Cas no 5327-12-8 (N-(2-methoxybenzyl)-3-methylbenzamide)

• Product name: N-(2-methoxybenzyl)-3-methylbenzamide
• CAS No: 5327-12-8
• MF: C₁₆H₁₇NO₂
• MW: 255.31168
• CID: 1581680
• PubChem ID: 755739

N-(2-methoxybenzyl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxybenzyl)-3-methylbenzamide
• benzamide, N-[(2-methoxyphenyl)methyl]-3-methyl-
• CBMicro_017980
• NCGC00331883-01
• AKOS003242754
• Oprea1_569863
• DTXSID90353855
• CCG-6290
• 349396-66-3
• STK080897
• AB00276781-03
• 5327-12-8
• N-[(2-methoxyphenyl)methyl]-3-methylbenzamide
• starbld0001554
• BIM-0018007.P001

• Inchi： InChI=1S/C16H17NO2/c1-12-6-5-8-13(10-12)16(18)17-11-14-7-3-4-9-15(14)19-2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key： SHVJTFYXLJGECN-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(=O)NCC2=CC=CC=C2OC

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3

Experimental Properties

• Density: 1.106
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.571
• PSA: 38.33